Cas no 1006471-27-7 (3-{4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid)

3-{4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid structure
1006471-27-7 structure
Product Name:3-{4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
CAS No:1006471-27-7
MF:C12H10F3N3O2
MW:285.22191286087
MDL:MFCD04969613
CID:3059230
PubChem ID:19620634
Update Time:2025-04-21

3-{4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-((4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)benzoic acid
    • 3-{4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
    • EN300-229453
    • AKOS000309993
    • STK510069
    • 1006471-27-7
    • 3-{[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid
    • BBL040928
    • 3-[[4-amino-3-(trifluoromethyl)pyrazol-1-yl]methyl]benzoic acid
    • 3-{[4-AMINO-3-(TRIFLUOROMETHYL)PYRAZOL-1-YL]METHYL}BENZOIC ACID
    • CS-0269075
    • MDL: MFCD04969613
    • Inchi: 1S/C12H10F3N3O2/c13-12(14,15)10-9(16)6-18(17-10)5-7-2-1-3-8(4-7)11(19)20/h1-4,6H,5,16H2,(H,19,20)
    • InChI Key: IFJBIRQVTXAGAU-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN(CC2C=CC=C(C(=O)O)C=2)N=1)N)(F)F

Computed Properties

  • Exact Mass: 285.07251106Da
  • Monoisotopic Mass: 285.07251106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81.1Ų

3-{4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid Pricemore >>

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